Cas no 281193-53-1 (6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-, (1S,2R,5S)-)

6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-, (1S,2R,5S)- structure
281193-53-1 structure
Product Name:6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-, (1S,2R,5S)-
CAS No:281193-53-1
MF:C8H13FO2
MW:160.186026334763
CID:248309
PubChem ID:45090708
Update Time:2025-04-19

6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-, (1S,2R,5S)- Chemical and Physical Properties

Names and Identifiers

    • 6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-, (1S,2R,5S)-
    • 6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-,(1S,2R,5S)-(9CI)
    • 281193-53-1
    • Inchi: 1S/C8H13FO2/c1-7-5-10-8(2,11-7)4-3-6(7)9/h6H,3-5H2,1-2H3/t6-,7+,8+/m1/s1
    • InChI Key: ARLRMCKUUXVSJE-CSMHCCOUSA-N
    • SMILES: F[C@@H]1CC[C@@]2(C)OC[C@]1(C)O2

Computed Properties

  • Exact Mass: 160.09000
  • Monoisotopic Mass: 160.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • XLogP3: 1.2

Experimental Properties

  • PSA: 18.46000
  • LogP: 1.64000
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